Cas no 1250684-00-4 (5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 1250684-00-4
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 6039512
• PubChem ID: 62268066
• Update Time: 2025-05-24

5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• EN300-1614012
• 1250684-00-4
• AKOS011551175

• Inchi： 1S/C9H7N3O3/c13-6-1-2-8(7(3-6)9(14)15)12-4-10-11-5-12/h1-5,13H,(H,14,15)
• InChI Key： SQUBKLFALMIQMZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(=O)O)C=1)N1C=NN=C1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid

5-Hydroxy-2-(4H-1,2,4-Triazol-4-yl)benzoic Acid: An Overview of a Promising Compound (CAS No. 1250684-00-4)

5-Hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS No. 1250684-00-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

5-Hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid is a derivative of benzoic acid with a hydroxyl group at the 5-position and a 1,2,4-triazole ring at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility in polar solvents. The 1,2,4-triazole ring is known for its stability and ability to form strong interactions with biological targets, making it a valuable scaffold in drug design.

The molecular formula of 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid is C₉H₇N₃O₃, with a molecular weight of approximately 197.17 g/mol. It is a white crystalline solid at room temperature and exhibits good thermal stability. The compound can be synthesized through various routes, including the reaction of 5-hydroxybenzoic acid with azide compounds to form the triazole ring.

Biological Activities

5-Hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid has been extensively studied for its biological activities, particularly in the context of antifungal and anticancer properties. Recent research has shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid has shown promise as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways such as p53 and Bcl-2. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

Pharmacological Applications

The unique combination of structural features and biological activities makes 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid a promising candidate for various pharmacological applications. In the field of antifungal therapy, this compound could provide an alternative to existing treatments that are becoming less effective due to the emergence of drug-resistant strains. Its broad-spectrum activity and low toxicity profile make it suitable for both topical and systemic applications.

In cancer research, 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid has been explored as a potential lead compound for the development of novel anticancer drugs. Preclinical studies have shown that it can effectively inhibit tumor growth in animal models without causing significant side effects. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in combination with other therapeutic agents.

Clinical Trials and Future Directions

The promising preclinical results with 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. These trials are crucial for determining appropriate dosing regimens and identifying any potential adverse effects.

Beyond clinical trials, future research will focus on elucidating the detailed mechanisms by which 5-hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid exerts its biological effects. Understanding these mechanisms will not only enhance our knowledge of fungal biology and cancer biology but also guide the rational design of more potent derivatives with improved therapeutic profiles.

Conclusion

5-Hydroxy-2-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS No. 1250684-00-4) is a multifaceted compound with significant potential in both antifungal and anticancer applications. Its unique chemical structure confers favorable properties that make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds promise for addressing unmet medical needs and improving patient outcomes.